Cas no 81356-59-4 (UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL)-)

• Product Name: UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL)-
• CAS No: 81356-59-4
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD05669027
• CID: 3545612
• PubChem ID: 3792810
• Update Time: 2025-05-20

UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL)-
• 3-cyclopropyl-1-(2-fluorophenyl)urea
• HMS2616C14
• 81356-59-4
• MLS000755621
• SCHEMBL11265122
• SMR000337281
• MFCD05669027
• CS-0294757
• AKOS015994079
• N-cyclopropyl-N'-(2-fluorophenyl)urea
• 1-cyclopropyl-3-(2-fluorophenyl)urea
• CHEMBL1471880
• MS-0069
• Z44603205

• MDL： MFCD05669027
• Inchi： 1S/C10H11FN2O/c11-8-3-1-2-4-9(8)13-10(14)12-7-5-6-7/h1-4,7H,5-6H2,(H2,12,13,14)
• InChI Key： VBKMITTYUPUVHV-UHFFFAOYSA-N
• SMILES： N(C1CC1)C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 194.08554114Da
• Monoisotopic Mass: 194.08554114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL)-

Chemical Profile of UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL) and CAS No 81356-59-4

UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL), identified by the chemical designation CAS No 81356-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural uniqueness of this molecule, characterized by the presence of a cyclopropyl group and a fluorophenyl moiety, imparts distinct chemical and pharmacological properties that make it a subject of intense study.

The synthesis of UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL) involves intricate organic transformations that require precise control over reaction conditions. The incorporation of the cyclopropyl ring enhances the steric hindrance around the urea functional group, which can influence its interaction with biological targets. Additionally, the fluorine atom in the phenyl ring introduces electronic effects that modulate the compound's reactivity and binding affinity. These structural features have been strategically exploited in recent research to develop novel therapeutic agents.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atom can significantly alter the pharmacokinetic profile of a drug molecule, making it more resistant to degradation and facilitating its absorption into biological systems. This property has made compounds like UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL) particularly attractive for developing next-generation pharmaceuticals.

One of the most promising applications of this compound is in the field of oncology. Preclinical studies have demonstrated that urea derivatives with similar structural motifs can exhibit potent inhibitory effects on various kinases and enzymes involved in cancer progression. The cyclopropyl group, in particular, has been shown to enhance binding affinity to target proteins, leading to more effective inhibition. Furthermore, the fluorophenyl moiety contributes to selective targeting by interacting with specific amino acid residues in the active sites of these enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL) with biological targets with high accuracy. Molecular docking studies have revealed that this compound can bind tightly to several key enzymes implicated in tumor growth and metastasis. These findings have laid the groundwork for designing more potent and selective inhibitors based on this scaffold.

The pharmacological activity of CAS No 81356-59-4 has also been explored in the context of neurodegenerative diseases. Emerging evidence suggests that certain urea derivatives can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier efficiently makes it a promising candidate for developing treatments targeting central nervous system disorders.

In addition to its therapeutic potential, UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL) has shown promise in agricultural applications. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to inhibit key enzymes involved in plant growth regulation. The structural features that make this compound effective against pathogens also contribute to its stability under environmental conditions, making it a sustainable option for crop protection.

The industrial synthesis of CAS No 81356-59-4 involves multi-step reactions that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Continuous flow chemistry techniques have been particularly beneficial in scaling up production while maintaining high reaction efficiency.

From a regulatory perspective, UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL) is subject to stringent quality control measures to ensure its safety and efficacy in various applications. Compliance with international standards such as Good Manufacturing Practices (GMP) is essential for pharmaceutical-grade production. Additionally, rigorous toxicological studies are conducted to assess potential side effects before clinical trials are initiated.

The future prospects for CAS No 81356-59-4 are bright, with ongoing research aimed at expanding its therapeutic applications and optimizing its synthetic pathways. Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into viable clinical candidates. As our understanding of molecular interactions continues to evolve, compounds like UREA, N-CYCLOPROPYL-N'-(2-FLUOROPHENYL) are poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.